![molecular formula C8H14N4O B1288877 5-amino-1-tert-butyl-1H-pyrazole-4-carboxamide CAS No. 186190-79-4](/img/structure/B1288877.png)
5-amino-1-tert-butyl-1H-pyrazole-4-carboxamide
Overview
Description
5-Amino-1-tert-butyl-1H-pyrazole-4-carboxamide (5-ATBPC) is an organic compound belonging to the pyrazole family. It is a white, crystalline solid with a molecular weight of 203.3 g/mol and a melting point of 211-212°C. 5-ATBPC is used in various scientific research applications, including drug discovery and development, organic synthesis, and biochemistry.
Scientific Research Applications
AMPK Activation and Beyond
5-Aminoimidazole-4-carboxamide ribonucleoside (AICAr) is a pharmacological modulator of AMPK activity, widely studied for its effects on metabolism, hypoxia, exercise response, nucleotide synthesis, and cancer. It's crucial to note, however, that many effects attributed to AMPK activation by AICAr are, in fact, AMPK-independent. This distinction calls for careful interpretation of studies using AICAr, to accurately understand the AMPK signaling pathway (Visnjic et al., 2021).
Broad Therapeutic Potential
Pyrazolines, including derivatives of 5-amino-1-tert-butyl-1H-pyrazole-4-carboxamide, exhibit a wide range of pharmacological effects, such as antimicrobial, anti-inflammatory, analgesic, antidepressant, and anticancer activities. These compounds have been recognized for their versatility in pharmaceutical applications due to their structural diversity and significant biological properties (Shaaban et al., 2012).
A Privileged Scaffold in Heterocycles Synthesis
The reactivity and applicability of pyrazoline derivatives, including this compound, make them valuable building blocks for synthesizing various heterocyclic compounds. Their unique reactivity facilitates the creation of diverse heterocycles, demonstrating their importance in organic synthesis and medicinal chemistry (Gomaa & Ali, 2020).
Antitumor Activities
Imidazole derivatives, including pyrazoline-based compounds, have shown promising antitumor activities. These compounds are under investigation for their potential as new antitumor drugs, highlighting the diverse biological properties of pyrazoline derivatives and their relevance in synthesizing compounds with varied biological activities (Iradyan et al., 2009).
Synthetic Strategies for Anticancer Agents
Recent research focuses on the synthesis of pyrazoline derivatives to develop new anticancer agents, underscoring the biological significance of these compounds. The variety of synthetic approaches to create pyrazoline derivatives showcases their potential in anticancer drug development, further emphasizing the critical role of this chemical scaffold in medicinal chemistry (Ray et al., 2022).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
5-amino-1-tert-butylpyrazole-4-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N4O/c1-8(2,3)12-6(9)5(4-11-12)7(10)13/h4H,9H2,1-3H3,(H2,10,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDFXVDCXWFVBHJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1C(=C(C=N1)C(=O)N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00618740 | |
Record name | 5-Amino-1-tert-butyl-1H-pyrazole-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00618740 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
186190-79-4 | |
Record name | 5-Amino-1-tert-butyl-1H-pyrazole-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00618740 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-amino-1-tert-butyl-1H-pyrazole-4-carboxamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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